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Compound of Interest

Compound Name: Fura-2 pentapotassium

Cat. No.: B2536095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fura-2 is a ratiometric, ultraviolet (UV) light-excitable fluorescent indicator dye used for the

quantitative measurement of intracellular calcium concentrations ([Ca²⁺]i). The pentapotassium

salt form of Fura-2 is a membrane-impermeant version of the dye, making it ideal for direct

introduction into cells via techniques such as microinjection, electroporation, or scrape loading.

It is widely employed in various research areas, including neuroscience, muscle physiology,

and drug discovery, to monitor calcium signaling pathways. Upon binding to Ca²⁺, the

excitation maximum of Fura-2 shifts from approximately 363 nm to 335 nm, while the emission

maximum remains relatively constant at around 510 nm. The ratio of fluorescence emission at

these two excitation wavelengths provides a precise measure of the intracellular calcium

concentration.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Fura-2 pentapotassium salt.
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Property Value References

Molecular Weight 831.99 g/mol [1][2]

Excitation Wavelength (Ca²⁺-

free)
~363 nm [3][4][5]

Excitation Wavelength (Ca²⁺-

saturated)
~335 nm [3][4][5]

Emission Wavelength ~505-512 nm [3][4][6]

Dissociation Constant (Kd) for

Ca²⁺
~145 nM (at 22°C, pH 7.2) [3][7]

Storage of Solid Form
-20°C, desiccated, protected

from light
[1][2][5][8]

Storage of Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months (protect

from light)

[6]

Experimental Protocol: Preparation of 10 mM Fura-2
Pentapotassium Salt Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Fura-2 pentapotassium
salt.

Materials:

Fura-2, pentapotassium salt powder

Anhydrous Dimethyl sulfoxide (DMSO) or high-purity water

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/sial/f0763
https://www.sigmaaldrich.com/DE/de/product/sigma/17195
https://biotium.com/product/fura-2-pentapotassium-salt/
https://www.antibodiesinc.com/products/fura-2-pentapotassium-salt-fluorescent-calcium-indicator-81-3016
https://adipogen.com/storeconfig/choose/store?destination=cdx-f0013-fura-2-pentapotassium-salt.html
https://biotium.com/product/fura-2-pentapotassium-salt/
https://www.antibodiesinc.com/products/fura-2-pentapotassium-salt-fluorescent-calcium-indicator-81-3016
https://adipogen.com/storeconfig/choose/store?destination=cdx-f0013-fura-2-pentapotassium-salt.html
https://biotium.com/product/fura-2-pentapotassium-salt/
https://www.antibodiesinc.com/products/fura-2-pentapotassium-salt-fluorescent-calcium-indicator-81-3016
https://www.medchemexpress.com/fura-2-pentapotassium.html
https://biotium.com/product/fura-2-pentapotassium-salt/
https://www.fishersci.com/shop/products/fura-2-pentapotassium-salt-1mg-1/501964692
https://www.sigmaaldrich.com/US/en/product/sial/f0763
https://www.sigmaaldrich.com/DE/de/product/sigma/17195
https://adipogen.com/storeconfig/choose/store?destination=cdx-f0013-fura-2-pentapotassium-salt.html
https://tools.thermofisher.com/content/sfs/manuals/mp01200.pdf
https://www.medchemexpress.com/fura-2-pentapotassium.html
https://www.benchchem.com/product/b2536095?utm_src=pdf-body
https://www.benchchem.com/product/b2536095?utm_src=pdf-body
https://www.benchchem.com/product/b2536095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2536095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aluminum foil

Equipment:

Analytical balance

Fume hood

Procedure:

Equilibration: Before opening, allow the vial of Fura-2 pentapotassium salt powder to warm

to room temperature to prevent condensation of moisture.

Weighing: In a fume hood, carefully weigh out the desired amount of Fura-2
pentapotassium salt powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh 8.32 mg of the powder.

Dissolution:

Using DMSO: Transfer the weighed powder to a microcentrifuge tube. Add the appropriate

volume of anhydrous DMSO to achieve the desired concentration. For a 10 mM solution

with 8.32 mg of powder, add 1 mL of DMSO. Fura-2 pentapotassium salt is soluble in

DMSO.[3][7]

Using Water/Aqueous Buffer: Alternatively, high-purity water or an aqueous buffer with a

pH > 6 can be used.[2][5][8] Add the solvent to the powder in the microcentrifuge tube.

Note that solubility in aqueous solutions may be slower.

Mixing: Vortex the solution thoroughly until the Fura-2 pentapotassium salt is completely

dissolved. The solution should be a light yellow color.[3][5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in light-protected microcentrifuge tubes (e.g., wrapped in aluminum foil or amber

tubes).
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6] Always protect the solution from light.[3][5][8]

Visualizations
Signaling Pathway and Experimental Workflow

The following diagram illustrates the workflow for preparing the Fura-2 pentapotassium salt

stock solution.
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Caption: Workflow for Fura-2 Pentapotassium Salt Stock Solution Preparation and Use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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